N-[2-(1,2-Oxazol-3-yl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide

• IUPAC Name: N-[2-(1,2-oxazol-3-yl)ethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C20H23N3O3/c1-2-18(24)23-13-10-20(11-14-23,16-6-4-3-5-7-16)19(25)21-12-8-17-9-15-26-22-17/h2-7,9,15H,1,8,10-14H2,(H,21,25)
• InChI Key: AXZZHILFHYURCN-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC(CC1)(C2=CC=CC=C2)C(=O)NCCC3=NOC=C3
• Molecular Formula: C20H23N3O3
• Molecular Weight: 353.4 g/mol

Description

Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities. It’s a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between. Oxazole derivatives have been used as intermediates for the synthesis of new chemical entities in medicinal chemistry.

Synthesis Analysis

The synthesis of oxazole derivatives has been an interesting field for a long time. Substitution patterns in oxazole derivatives play a pivotal role in delineating their biological activities.

Molecular Structure Analysis

Oxazoles have a 5-membered ring structure with one oxygen atom at position 1 and a nitrogen atom at position 3 separated by a carbon atom.

Chemical Reactions Analysis

The chemistry of oxazole derivatives is complex and diverse, with many potential reactions depending on the specific derivative and conditions.

Physical And Chemical Properties Analysis

Oxazole is a stable liquid at room temperature with a boiling point of 69 °C.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on the specific derivative and its biological target. Some oxazole derivatives have shown antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Future Directions

Oxazole derivatives continue to be a focus of research due to their wide range of biological activities and potential therapeutic applications. Future research will likely continue to explore new synthesis methods, biological activities, and potential applications of these compounds.